Cas no 2877763-37-4 (4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a heterocyclic compound featuring both piperazine and morpholine moieties, offering versatile reactivity and potential applications in medicinal chemistry and drug development. Its structure combines a pyrimidine core with substituted piperazine and morpholine groups, enhancing its ability to interact with biological targets, particularly in receptor modulation. The phenoxyethyl side chain further contributes to its lipophilicity, potentially improving membrane permeability. This compound is of interest for its structural complexity and potential as a scaffold for designing kinase inhibitors or other pharmacologically active agents. Its well-defined synthetic pathway allows for further derivatization, making it a valuable intermediate in organic and pharmaceutical research.
4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine structure
2877763-37-4 structure
Product Name:4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
CAS No:2877763-37-4
MF:C20H27N5O2
MW:369.46068406105
CID:5310057
PubChem ID:165433408
Update Time:2025-06-21

4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • F6790-2108
    • AKOS040873852
    • 2877763-37-4
    • 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
    • 4-[2-[4-(2-Phenoxyethyl)-1-piperazinyl]-4-pyrimidinyl]morpholine
    • Inchi: 1S/C20H27N5O2/c1-2-4-18(5-3-1)27-17-12-23-8-10-25(11-9-23)20-21-7-6-19(22-20)24-13-15-26-16-14-24/h1-7H,8-17H2
    • InChI Key: UETYAUCIXJMSSG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CN=C(N3CCN(CCOC4=CC=CC=C4)CC3)N=2)CCOCC1

Computed Properties

  • Exact Mass: 369.21647512g/mol
  • Monoisotopic Mass: 369.21647512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 582.7±60.0 °C(Predicted)
  • pka: 10.63±0.50(Predicted)

4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Pricemore >>

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Additional information on 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Comprehensive Overview of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877763-37-4)

The compound 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877763-37-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidine core with morpholine and piperazine moieties, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

One of the key features of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is its ability to modulate cellular signaling pathways. The piperazine and morpholine groups enhance its solubility and bioavailability, which are critical factors in drug development. Recent studies have explored its role in neurodegenerative diseases and cancer therapy, aligning with the growing demand for novel treatments in these areas. The compound's CAS No. 2877763-37-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of AI-driven drug discovery, 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine has been a subject of computational modeling. Machine learning algorithms have been employed to predict its binding affinities and optimize its molecular structure. This aligns with the increasing trend of integrating artificial intelligence into pharmaceutical R&D, a topic widely discussed in scientific forums and search engines.

The synthesis of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine involves multi-step organic reactions, including nucleophilic substitution and cyclization. Its pyrimidine core is a common scaffold in medicinal chemistry, often associated with antiviral and anti-inflammatory properties. These characteristics make it a versatile compound for further exploration, especially in the wake of global health challenges.

From an SEO perspective, keywords like "piperazine derivatives", "morpholine-based compounds", and "pyrimidine synthesis" are highly relevant to this compound. Users often search for "new drug candidates 2023" or "GPCR-targeting molecules", which further highlights the importance of CAS No. 2877763-37-4 in contemporary research. Its potential applications in personalized medicine and precision oncology also resonate with current scientific trends.

In conclusion, 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a fascinating area of study with broad implications for drug development. Its structural complexity and functional diversity position it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and biochemical innovations.

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